![molecular formula C7H14N4 B6203477 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine CAS No. 1508743-32-5](/img/no-structure.png)
3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine
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Overview
Description
The compound “3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine” is a derivative of 1,2,4-triazole . Triazole derivatives are known to be important active pharmaceutical scaffolds, capable of forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “this compound”, has been reported in several studies . For instance, one study reported the synthesis of nineteen novel 1,2,4-triazole derivatives . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various techniques such as elemental analysis, IR and NMR spectra, and X-ray diffraction studies . These techniques can provide detailed information about the molecular structure of the compound .Chemical Reactions Analysis
The chemical reactions involving “this compound” can be complex and varied. For instance, it has been used in the synthesis of mixed ligand coordination compounds . Depending on the conditions, it can provide both N1 and N4 for coordination with ruthenium .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine involves the reaction of 3-methyl-2-butanone with hydrazine hydrate to form 3-methyl-2-butanone hydrazone, which is then reacted with sodium nitrite and hydrochloric acid to form 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one. This intermediate is then reduced with sodium borohydride to form the final product, 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine.", "Starting Materials": [ "3-methyl-2-butanone", "hydrazine hydrate", "sodium nitrite", "hydrochloric acid", "sodium borohydride" ], "Reaction": [ "Step 1: React 3-methyl-2-butanone with hydrazine hydrate in ethanol to form 3-methyl-2-butanone hydrazone.", "Step 2: React 3-methyl-2-butanone hydrazone with sodium nitrite and hydrochloric acid in water to form 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one.", "Step 3: Reduce 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one with sodium borohydride in ethanol to form 3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-amine." ] } | |
CAS RN |
1508743-32-5 |
Molecular Formula |
C7H14N4 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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